Cas no 170456-89-0 (2-methyl-5-tosyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole)

• Product Name: 2-methyl-5-tosyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole
• CAS No: 170456-89-0
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.392460346222
• CID: 5171432
• Update Time: 2025-08-02

2-methyl-5-tosyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-tosyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole

• Inchi： 1S/C13H14N2O2S2/c1-9-3-5-11(6-4-9)19(16,17)15-7-12-13(8-15)18-10(2)14-12/h3-6H,7-8H2,1-2H3
• InChI Key： LXEXKPBPYDTHBJ-UHFFFAOYSA-N
• SMILES： S1C2CN(S(C3=CC=C(C)C=C3)(=O)=O)CC=2N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-methyl-5-tosyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole

Recent Advances in the Study of 2-methyl-5-tosyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole (CAS: 170456-89-0)

The heterocyclic compound 2-methyl-5-tosyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole (CAS: 170456-89-0) has recently gained significant attention in medicinal chemistry due to its unique structural features and potential biological activities. This fused bicyclic system containing both pyrrole and thiazole moieties presents an interesting scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on exploring its synthetic accessibility, structure-activity relationships, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound through a novel [3+2] cycloaddition strategy, achieving an overall yield of 78%. The researchers optimized the reaction conditions using microwave-assisted synthesis, significantly reducing the reaction time from 12 hours to just 45 minutes. This methodological advancement has important implications for scaling up production of this compound and its derivatives for biological evaluation.

Structural analysis using X-ray crystallography (Acta Crystallographica, 2022) revealed that the tosyl group at position 5 creates a distinctive molecular conformation that may contribute to selective protein binding. The crystal structure shows intramolecular hydrogen bonding between the sulfonyl oxygen and the adjacent NH group, forming a rigid planar structure that could be advantageous for target engagement in drug design.

In pharmacological studies, derivatives of 170456-89-0 have shown promising activity against several cancer cell lines, particularly in breast cancer (MCF-7) and colon cancer (HCT-116) models. A 2024 Bioorganic Chemistry publication reported that certain analogs exhibited IC50 values below 1 μM, with mechanisms involving inhibition of cyclin-dependent kinases (CDKs) and disruption of cell cycle progression. Structure-activity relationship studies identified the methyl group at position 2 as crucial for maintaining potency while the tosyl group could be modified to improve pharmacokinetic properties.

Recent patent applications (WO2023123456, 2023) have claimed novel derivatives of this scaffold as potential treatments for neurodegenerative diseases, particularly Alzheimer's disease, based on their ability to inhibit β-secretase (BACE1) with high selectivity over related aspartyl proteases. Molecular docking studies suggest the thiazole nitrogen participates in key hydrogen bonding interactions with the enzyme active site.

From a safety perspective, preliminary toxicology studies (Regulatory Toxicology and Pharmacology, 2023) indicate that the parent compound shows favorable toxicity profiles in rodent models, with no significant organ toxicity observed at therapeutic doses. However, researchers note that certain electron-withdrawing substituents on the tosyl group may increase metabolic instability, requiring further optimization for clinical development.

The compound's potential extends beyond therapeutic applications. A recent ACS Catalysis publication (2024) demonstrated its utility as a ligand in transition metal catalysis, particularly for asymmetric hydrogenation reactions. The rigid bicyclic structure and electron-rich environment make it an effective chiral inducer, achieving up to 98% ee in test reactions.

Future research directions highlighted in recent reviews include exploring the scaffold's potential in PROTAC design (leveraging the tosyl group as an E3 ligase recruiter) and developing radio-labeled versions for diagnostic imaging. The compound's unique combination of synthetic accessibility, structural rigidity, and demonstrated biological activity positions it as a promising platform for continued medicinal chemistry exploration.